Cas no 1805137-64-7 (2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1805137-64-7
• MF: C₉H₁₁F₃N₂O₃
• MW: 252.190452814102
• CID: 4840610
• Update Time: 2025-06-07

2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C9H11F3N2O3/c1-16-8-6(2-13)14-3-5(4-15)7(8)17-9(10,11)12/h3,15H,2,4,13H2,1H3
• InChI Key： FMEYCYGIMODCLM-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(CN)=NC=C1CO)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 0
• Topological Polar Surface Area: 77.6

Additional information on 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol

Introduction to 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1805137-64-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805137-64-7, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their broad spectrum of biological activities. The presence of multiple functional groups, including an aminomethyl side chain, a methoxy group at the 3-position, a trifluoromethoxy group at the 4-position, and a hydroxymethyl group at the 5-position, endows this molecule with unique chemical and biological properties that make it a promising candidate for drug discovery and development.

The aminomethyl moiety at the 2-position of the pyridine ring introduces a nucleophilic amine functionality, which can participate in various chemical transformations such as condensation reactions, coupling with carboxylic acids or acid chlorides to form amides, or Michael additions. This reactivity makes it an excellent scaffold for designing molecules with enhanced binding affinity to biological targets. Additionally, the methoxy and trifluoromethoxy groups serve as important pharmacophoric elements that can modulate lipophilicity, metabolic stability, and electronic properties of the molecule. The trifluoromethoxy group, in particular, is known for its ability to improve binding interactions by increasing electron density and hydrophobicity at specific positions on the target protein.

The hydroxymethyl group at the 5-position provides another site for functionalization, allowing for further derivatization through etherification, esterification, or oxidation reactions. These modifications can be tailored to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. The structural complexity of 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol makes it a valuable intermediate in synthetic chemistry, enabling the construction of more elaborate molecular architectures with tailored biological activities.

In recent years, there has been growing interest in exploiting heterocyclic compounds like pyridines as building blocks for therapeutic agents. Pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The unique combination of functional groups in 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol positions it as a versatile scaffold for designing molecules that can interact with multiple biological targets simultaneously.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often dysregulated in cancer cells. Small molecule inhibitors targeting kinases have emerged as a major class of anticancer drugs. The presence of both an amine and hydroxymethyl group in this compound allows for facile derivatization into kinase inhibitors by introducing appropriate substituents that can mimic ATP binding pockets or disrupt kinase-substrate interactions. For instance, modifications at the 2-position can enhance binding affinity to specific kinase domains, while functionalization at the 3-, 4-, or 5-positions can fine-tune selectivity against closely related kinases.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication and survival, making host-targeted therapeutics an attractive strategy. Pyridine derivatives have been reported to interfere with viral replication by inhibiting essential host enzymes or proteins. The structural features of 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol, particularly its ability to undergo diverse chemical modifications, make it an ideal candidate for designing molecules that can disrupt viral life cycles without harming host cells.

The emerging field of fragment-based drug discovery (FBDD) has also highlighted the importance of structurally diverse compounds like 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol. FBDD involves identifying small molecular fragments that bind weakly to biological targets and then linking these fragments together through iterative chemical synthesis to generate lead compounds with higher affinity. The multifunctional nature of this compound allows it to serve as a building block for generating libraries of diverse fragments that can be screened against various biological targets.

Recent advances in computational chemistry have further enhanced the utility of this compound in drug discovery efforts. Molecular docking simulations and virtual screening techniques can be employed to predict how different derivatives of this compound might interact with biological targets based on their three-dimensional structures. These computational methods allow researchers to rapidly identify promising candidates for experimental validation without having to synthesize large numbers of analogs.

The synthesis of 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol presents unique challenges due to its complex structure but also offers opportunities for developing novel synthetic methodologies. Strategies such as multi-component reactions (MCRs), cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), and transition-metal-catalyzed transformations have been explored to construct key intermediates efficiently. Optimizing reaction conditions to minimize side products while maintaining high yields remains an important focus area.

In conclusion,2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1805137-64-7) represents a structurally intriguing compound with significant potential applications across multiple domains within chemical biology and medicinal chemistry. Its versatile functional groups provide ample opportunities for designing molecules with tailored biological activities against various diseases including cancer,kinesinase inhibition,viral infection etc.. Continued research efforts focused on both synthetic innovation will likely uncover new ways this compound could contribute towards future therapeutic advancements.